![molecular formula C12H12N2OS B1428853 N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine CAS No. 1341939-80-7](/img/structure/B1428853.png)
N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine
Overview
Description
“N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine” is a chemical compound with the CAS Number: 1341939-80-7 . It has a molecular weight of 232.31 .
Molecular Structure Analysis
The IUPAC name of the compound is “N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine” and its InChI code is "1S/C12H12N2OS/c1-2-13-12-14-11-8-5-3-4-6-9(8)15-7-10(11)16-12/h3-6H,2,7H2,1H3,(H,13,14)" .Physical And Chemical Properties Analysis
“N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine” is a powder that is stored at room temperature . It has a molecular weight of 232.31 .Scientific Research Applications
Antioxidant Properties
The thiazole derivative N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine has been studied for its potential antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress caused by free radicals. This compound’s efficacy in scavenging free radicals could be beneficial in preventing or treating diseases related to oxidative stress .
Antimicrobial Activity
Thiazole compounds, including N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine , have been explored for their antimicrobial properties. They have shown activity against a range of bacterial strains, which could lead to the development of new antibiotics, especially in the face of increasing antibiotic resistance .
Anti-inflammatory Use
Due to the biological activity of thiazole derivatives, there’s potential for N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine to act as an anti-inflammatory agent. This could be particularly useful in the treatment of chronic inflammatory diseases .
Antitumor and Cytotoxic Drug Development
Research has indicated that thiazole derivatives can exhibit antitumor and cytotoxic activities. This suggests that N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine may be useful in the development of new cancer therapies, potentially offering treatments with fewer side effects .
Neuroprotective Applications
The neuroprotective potential of thiazole derivatives makes N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine a candidate for the treatment of neurodegenerative diseases. By protecting nerve cells from damage, it could play a role in therapies for conditions like Alzheimer’s and Parkinson’s disease .
Analgesic Effects
Thiazoles have been associated with analgesic effects, suggesting that N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine could be used in pain management. Its potential to relieve pain without the side effects of traditional analgesics makes it an interesting area of study .
Mechanism of Action
Target of Action
Thiazole derivatives have been reported to show diverse biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
Thiazole derivatives are known to interact with a wide range of biochemical pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives often result in changes in cellular signaling, gene expression, and metabolic processes .
properties
IUPAC Name |
N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c1-2-13-12-14-11-8-5-3-4-6-9(8)15-7-10(11)16-12/h3-6H,2,7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSDBGOZCYRZJRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC2=C(S1)COC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-4H-chromeno[4,3-d][1,3]thiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Methyl-2-(pyrazolo[1,5-a]pyrazin-3-yl)pyrimidin-4-ol](/img/structure/B1428787.png)
